Cas no 2171186-92-6 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybutanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybutanoic acid
• CAS No: 2171186-92-6
• MF: C₂₃H₂₂N₂O₆
• MW: 422.430586338043
• CID: 6478472
• PubChem ID: 165667408
• Update Time: 2025-06-08

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybutanoic acid
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-hydroxybutanoic acid
• 2171186-92-6
• EN300-1550307

• Inchi： 1S/C23H22N2O6/c26-13-11-20(22(28)29)25-21(27)10-5-12-24-23(30)31-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-20,26H,11-14H2,(H,24,30)(H,25,27)(H,28,29)/t20-/m0/s1
• InChI Key： DEDVFEFXSRCOOY-FQEVSTJZSA-N
• SMILES： O(C(NCC#CC(N[C@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.14778643g/mol
• Monoisotopic Mass: 422.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybutanoic acid

Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybutanoic Acid (CAS No. 2171186-92-6)

The compound (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybutanoic acid, identified by its CAS number 2171186-92-6, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic interventions. The intricate arrangement of functional groups, including the presence of a fluorenylmethoxycarbonyl (Fmoc) moiety, an amide linkage, and hydroxyl substituents, positions this compound as a versatile intermediate in the synthesis of biologically active molecules.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in medicinal chemistry, with a particular focus on derivatives that exhibit enhanced pharmacological properties. The structural motif of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybutanoic acid aligns well with this trend, as it incorporates elements known to contribute to molecular stability and bioavailability. The Fmoc group, for instance, is widely recognized for its utility in protecting amino groups during peptide synthesis, while the amide bond provides a scaffold for further functionalization. These features make the compound a valuable asset in the development of peptidomimetics and other therapeutic agents.

The stereochemistry of this compound, specifically the (2S) configuration at the chiral center, is another critical aspect that influences its biological activity. Chiral molecules often exhibit distinct pharmacological profiles depending on their optical isomers, and the precise stereochemical control afforded by this compound's structure is essential for optimizing its therapeutic efficacy. Research has demonstrated that enantiomerically pure compounds can exhibit improved target specificity and reduced side effects compared to their racemic counterparts. This underscores the importance of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybutanoic acid in advancing the field of stereochemistry-based drug design.

Recent studies have highlighted the role of amide-containing compounds in modulating various biological pathways. The amide linkage in (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybutanoic acid serves as a versatile handle for further derivatization, enabling the creation of novel molecules with tailored pharmacological properties. For instance, amides have been extensively studied for their ability to interact with biological targets such as enzymes and receptors, often leading to potent inhibitory effects. The hydroxyl group present in the molecule also adds another layer of complexity, as it can participate in hydrogen bonding interactions, further enhancing binding affinity and selectivity.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is another key feature that warrants discussion. Fmoc chemistry has become a standard in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under mild acidic conditions. This makes (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybutanoic acid an excellent candidate for use in constructing complex peptides and peptidomimetics. Moreover, the fluorene moiety itself has been shown to enhance the photophysical properties of molecules, making it useful in applications such as fluorescent probes and imaging agents.

In terms of potential applications, this compound has shown promise in several areas of biomedical research. One notable area is its utility as a building block for the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. By designing molecules that specifically inhibit these enzymes, researchers can develop novel therapeutic strategies to treat these conditions. The structural features of (2S)-2-4-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)but- 2 -ynamido- 4 -hydroxybutanoic acid make it an ideal candidate for such applications.

Another area where this compound holds significant potential is in the development of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, thereby regulating a wide range of cellular processes. Aberrant kinase activity is implicated in many diseases, particularly cancer, making them attractive targets for drug development. The ability to design molecules that selectively inhibit specific kinases without affecting others is crucial for achieving therapeutic efficacy while minimizing side effects. The complex structure of (2S)-2- 4 -({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)but- 2 -ynamido- 4 -hydroxybutanoic acid provides multiple opportunities for tailoring interactions with kinase targets.

Furthermore, this compound has been explored as a component in drug delivery systems. The presence of both hydrophobic and hydrophilic regions allows it to be incorporated into various formulations designed for targeted drug delivery. For example, nanoparticles functionalized with this compound have been shown to enhance cellular uptake and reduce systemic toxicity compared to conventional drug formulations. This capability is particularly relevant in oncology research, where targeted delivery systems can improve treatment outcomes while minimizing adverse effects.

Computational studies have also played a pivotal role in understanding the pharmacological properties of (2S)-2- 4 -({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)but- 2 -ynamido- 4 -hydroxybutanoic acid. Molecular modeling techniques have been used to predict how this molecule interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, binding modes, and potential side effects before experimental validation is necessary. Such computational approaches are increasingly integral to modern drug discovery pipelines due to their efficiency and cost-effectiveness.

In conclusion,(2S)-2- 4 -({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)but- 2 -ynamido- 4 -hydroxybutanoic acid, with its CAS number 2171186- 92 -6, represents a promising candidate for further development in pharmaceutical research. Its complex structure, multifunctional nature, and potential applications across various therapeutic areas make it a subject worthy of continued investigation. As our understanding of biological pathways advances, compounds like this one will undoubtedly play an increasingly important role in developing next-generation therapeutics. The integration of innovative synthetic strategies, computational modeling, and experimental validation will be crucial in unlocking their full potential.